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An In-depth Technical Guide to the Thermochemical Properties of Barium Bromide Dihydrate
(BaBr₂·2H₂O)

Abstract
This technical guide provides a comprehensive overview of the essential thermochemical data

for barium bromide dihydrate (BaBr₂·2H₂O). Intended for researchers, chemists, and

materials scientists, this document synthesizes key thermodynamic parameters, including the

standard enthalpy of formation, standard Gibbs free energy of formation, and standard molar

entropy. Furthermore, it outlines a rigorous, field-proven experimental workflow for determining

the thermochemical properties of hydrated salts utilizing Simultaneous Thermogravimetric

Analysis and Differential Scanning Calorimetry (TGA/DSC). The causality behind experimental

design, protocol validation, and data interpretation is emphasized throughout, reflecting the

best practices of a senior application scientist.

Physicochemical Properties and Synthesis
Barium bromide dihydrate is a white, crystalline solid that is highly soluble in water.[1][2] It is

the hydrated form of barium bromide, crystallizing from an aqueous solution as BaBr₂·2H₂O.[3]
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[4][5] Upon heating, it loses its two molecules of water to yield the anhydrous salt.[3][6] This

dehydration process is a central aspect of its thermal behavior.

The synthesis of barium bromide typically involves the reaction of barium carbonate (BaCO₃) or

barium sulfide (BaS) with hydrobromic acid (HBr).[3][5] The subsequent crystallization from the

aqueous solution yields the dihydrate form.[4][5]

Table 1: Key Physicochemical Properties of Barium Bromide Dihydrate

Property Value Source(s)

Chemical Formula BaBr₂·2H₂O [4]

Molecular Weight 333.166 g/mol [4][7]

Appearance White crystalline solid [4][8]

Density 3.58 g/cm³ [3][6]

Dehydration Temp.
Loses water of crystallization

at ~120 °C
[3][6]

Melting Point
75 °C (decomposes); 857 °C

(anhydrous form)
[1][4]

Core Thermochemical Data
The thermochemical data for a compound are fundamental to understanding its stability,

reactivity, and energy content. These values are critical for predicting the feasibility and

energetics of chemical reactions involving the substance. The standard state for these values is

defined at 25 °C (298.15 K) and 100 kPa.

Table 2: Standard Thermochemical Properties of BaBr₂·2H₂O (at 298.15 K)
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Thermodynami
c Quantity

Symbol Value Unit Source(s)

Standard

Enthalpy of

Formation

ΔfH° -1366.1 kJ·mol⁻¹ [9][10]

Standard Gibbs

Free Energy of

Formation

ΔfG° -1230.4 kJ·mol⁻¹ [9][10]

Standard Molar

Entropy
S° 226 J·K⁻¹·mol⁻¹ [9][10]

The standard enthalpy of formation (ΔfH°) represents the change in enthalpy when one mole of

the compound is formed from its constituent elements in their standard states. The negative

value indicates that the formation of barium bromide dihydrate is an exothermic process.[11]

The standard Gibbs free energy of formation (ΔfG°) is the ultimate indicator of thermodynamic

stability under standard conditions; its large negative value signifies that the formation of the

compound is spontaneous. Standard molar entropy (S°) is a measure of the molecular disorder

or randomness of the compound.

For comparison, the standard enthalpy of formation and standard molar entropy for anhydrous

barium bromide (BaBr₂) solid are -757.7 kJ·mol⁻¹ and 148.5 J·K⁻¹·mol⁻¹, respectively,

according to the NIST-JANAF Thermochemical Tables.[12] The significant difference in

enthalpy highlights the energetic contribution of the water of hydration to the crystal lattice.

Experimental Determination of Thermochemical
Properties
The characterization of hydrated salts is effectively accomplished using thermal analysis

techniques.[13][14][15] Specifically, Simultaneous Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) provide a robust, self-validating system for quantifying

water content and the energetics of dehydration.[13][14]

Principle of TGA/DSC
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Thermogravimetric Analysis (TGA): This technique measures the change in mass of a

sample as a function of temperature or time in a controlled atmosphere.[13] For a hydrated

salt, TGA is used to precisely determine the mass loss corresponding to the release of water

molecules, allowing for the stoichiometric determination of the hydrate's formula.[15]

Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between

a sample and a reference material as a function of temperature.[16] This allows for the

quantification of enthalpy changes (ΔH) associated with thermal events like melting,

crystallization, and, critically for this topic, dehydration. The process can be either

endothermic (heat absorbed) or exothermic (heat released).[11][17]

Experimental Workflow for Thermal Analysis
The following diagram illustrates a comprehensive workflow for the thermochemical analysis of

barium bromide dihydrate. This process ensures data integrity from sample preparation

through to final analysis.
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Phase 1: Preparation & Calibration

Phase 2: TGA/DSC Experiment

Phase 3: Data Analysis & Interpretation

Sample Acquisition
(BaBr₂·2H₂O)

Sample Preparation
(Grind to fine powder, ~5-10 mg)

Ensure homogeneity

Instrument Calibration
(TGA: Mass standards)

(DSC: Indium standard for Temp/Enthalpy)

Load Sample into Crucible
(Alumina or Platinum)

System Ready

Set Experimental Parameters
(Temp range: 25-300°C)
(Heating rate: 10°C/min)

(Atmosphere: Inert N₂ gas)

Execute Simultaneous
TGA/DSC Scan

Obtain Raw Data Curves
(Mass vs. Temp)

(Heat Flow vs. Temp)

Data Acquisition

TGA Curve Analysis
(Determine % Mass Loss)

DSC Curve Analysis
(Integrate peak area for ΔH)

Final Report
(Stoichiometry, Enthalpy of Dehydration)
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TGA/DSC Output
Mass (%) vs. Temp (°C)

Heat Flow (mW) vs. Temp (°C)
Data Analysis

TGA: Calculate % Mass Loss (Δm)

DSC: Integrate Peak Area

Step-change analysis

Peak integration

Derived Properties
Moles of H₂O (x)

Enthalpy of Dehydration (ΔH_dehyd)

Calculate x

Calculate ΔH

Stoichiometry
(Molar Masses)

Convert J/g to kJ/mol

Click to download full resolution via product page

Caption: Linking TGA/DSC data to thermochemical properties.

Discussion and Applications
The thermochemical data of barium bromide dihydrate are essential for its practical

application. The enthalpy of dehydration, which can be determined experimentally as

described, dictates the energy input required to produce the anhydrous form. Anhydrous

barium bromide is a precursor for other chemicals and is used in the preparation of some

phosphors. [8]Historically, barium bromide was famously used by Marie Curie in the fractional

crystallization process to purify radium, a process that relies on subtle differences in solubility

and crystal properties. [3]Understanding the thermal stability and dehydration kinetics is critical

for storage and handling, as the anhydrous form is hygroscopic and will absorb atmospheric

moisture. [1]

Conclusion
This guide has consolidated the core thermochemical data for barium bromide dihydrate and

presented a rigorous, scientifically grounded methodology for its experimental determination.

The standard enthalpy of formation (-1366.1 kJ·mol⁻¹) and Gibbs free energy of formation

(-1230.4 kJ·mol⁻¹) confirm its status as a thermodynamically stable compound. The detailed

TGA/DSC protocol provides researchers with a validated workflow to characterize this and

other hydrated salts, ensuring the generation of high-quality, trustworthy data essential for

advanced research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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